Cas no 5335-03-5 (Carbonic acid,2,4-dichlorophenyl methyl ester)

• Product Name: Carbonic acid,2,4-dichlorophenyl methyl ester
• CAS No: 5335-03-5
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 381270
• PubChem ID: 220307
• Update Time: 2025-06-08

Carbonic acid,2,4-dichlorophenyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid,2,4-dichlorophenyl methyl ester
• 2,4-dichlorophenyl methyl carbonate; NSC2873; AC1Q3MES; AC1L58LL; CTK4J7709; MolPort-002-887-064; NSC-2873; AR-1D3579; ZINC01641195;
• NSC-2873
• SR-01000308517
• 2,4-dichlorophenyl methyl carbonate
• 5335-03-5
• (2,4-dichlorophenyl) methyl carbonate
• MFCD05669848
• 2,4-dichlorophenylmethylcarbonate
• CARBONIC ACID,4-DICHLOROPHENYL METHYL ESTER
• SR-01000308517-1
• NSC2873
• DTXSID50277563
• CARBONIC ACID, 2,4-DICHLOROPHENYL METHYL ESTER
• AKOS005107994
• MS-2246

• Inchi： 1S/C8H6Cl2O3/c1-12-8(11)13-7-3-2-5(9)4-6(7)10/h2-4H,1H3
• InChI Key： AQBLBJCOTFGTKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(=O)OC)Cl

Computed Properties

• Exact Mass: 219.96948
• Monoisotopic Mass: 219.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.404
• Boiling Point: 292.6°C at 760 mmHg
• Flash Point: 126.8°C
• Refractive Index: 1.536
• PSA: 35.53
• LogP: 3.13860

Additional information on Carbonic acid,2,4-dichlorophenyl methyl ester

Comprehensive Analysis of Carbonic acid, 2,4-dichlorophenyl methyl ester (CAS No. 5335-03-5)

Carbonic acid, 2,4-dichlorophenyl methyl ester (CAS No. 5335-03-5) is a specialized organic compound widely studied for its unique chemical properties and potential applications. This ester derivative, featuring a dichlorophenyl group, has garnered attention in industrial and research settings due to its structural versatility. The compound's molecular formula and synthesis pathways are frequently searched topics, reflecting its relevance in synthetic chemistry and material science.

In recent years, the demand for eco-friendly chemical alternatives has surged, and Carbonic acid, 2,4-dichlorophenyl methyl ester has been explored for its role in green chemistry initiatives. Researchers are investigating its potential as an intermediate in the production of biodegradable polymers or low-toxicity additives, aligning with global sustainability trends. The compound's thermal stability and solubility profile are also key discussion points in academic forums.

From an analytical perspective, advanced techniques like HPLC and GC-MS are commonly employed to characterize 5335-03-5. Laboratories often search for optimized analytical methods or spectral data for this compound, highlighting its importance in quality control workflows. Its chromatographic behavior under different mobile phases remains a technical focus area.

The compound's structure-activity relationship has sparked interest in pharmaceutical research, particularly in prodrug design strategies. While not a therapeutic agent itself, its ester linkage and aromatic chlorination pattern make it a valuable model for studying molecular modifications. This aligns with frequent searches about drug delivery systems and controlled-release formulations.

Industrial applications of Carbonic acid, 2,4-dichlorophenyl methyl ester often relate to its performance as a chemical intermediate. Manufacturers frequently inquire about its reaction kinetics with various nucleophiles or its use in multi-step syntheses. The compound's purification protocols and storage stability are practical concerns addressed in technical literature.

Emerging research explores the compound's potential in advanced material science, particularly in specialty coatings or functional additives. Its compatibility with polymer matrices and modification potential through further chemical reactions make it a subject of ongoing investigation. These aspects correlate with trending searches about smart materials and surface engineering technologies.

Safety considerations for handling 5335-03-5 remain crucial, with frequent queries about laboratory handling protocols and waste disposal methods. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation requirements are commonly discussed in safety data sheets.

The global market for fine chemicals has seen growing interest in Carbonic acid, 2,4-dichlorophenyl methyl ester, particularly regarding supply chain transparency and manufacturing standards. Purchasers often search for technical specifications, batch variability data, and regulatory compliance information, reflecting industry quality demands.

From an environmental standpoint, studies on the compound's biodegradation pathways and ecotoxicological profile address contemporary concerns about chemical sustainability. These research directions mirror popular searches about environmental fate of chemicals and benign-by-design approaches in chemical development.

In academic circles, 5335-03-5 serves as an excellent example for teaching esterification mechanisms and aromatic substitution effects. Educational resources frequently highlight its spectroscopic signatures in NMR interpretation exercises and reaction optimization case studies.

Future research directions may explore the compound's utility in catalysis or as a building block for functional materials. The intersection of its chemical properties with emerging technologies like nanomaterials or molecular electronics presents exciting possibilities for innovation.